Cas no 690245-11-5 (N-[4-(4-benzylpiperidine-1-carbonyl)phenyl]-2,3,5,6-tetramethylbenzene-1-sulfonamide)

• Product Name: N-[4-(4-benzylpiperidine-1-carbonyl)phenyl]-2,3,5,6-tetramethylbenzene-1-sulfonamide
• CAS No: 690245-11-5
• MF: C₂₉H₃₄N₂O₃S
• MW: 490.656866550446
• CID: 5419110
• PubChem ID: 1284164
• Update Time: 2025-10-18

N-[4-(4-benzylpiperidine-1-carbonyl)phenyl]-2,3,5,6-tetramethylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[4-(4-benzylpiperidine-1-carbonyl)phenyl]-2,3,5,6-tetramethylbenzenesulfonamide
• AKOS000812827
• F3394-0882
• N-(4-(4-benzylpiperidine-1-carbonyl)phenyl)-2,3,5,6-tetramethylbenzenesulfonamide
• N-[4-(4-benzylpiperidine-1-carbonyl)phenyl]-2,3,5,6-tetramethylbenzene-1-sulfonamide
• 690245-11-5
• Z275023122
• 2,3,5,6-Tetramethyl-N-[4-[[4-(phenylmethyl)-1-piperidinyl]carbonyl]phenyl]benzenesulfonamide

• Inchi： 1S/C29H34N2O3S/c1-20-18-21(2)23(4)28(22(20)3)35(33,34)30-27-12-10-26(11-13-27)29(32)31-16-14-25(15-17-31)19-24-8-6-5-7-9-24/h5-13,18,25,30H,14-17,19H2,1-4H3
• InChI Key： QRWLKJQXOFUYCL-UHFFFAOYSA-N
• SMILES： C1(S(NC2=CC=C(C(N3CCC(CC4=CC=CC=C4)CC3)=O)C=C2)(=O)=O)=C(C)C(C)=CC(C)=C1C

Computed Properties

• Exact Mass: 490.22901412g/mol
• Monoisotopic Mass: 490.22901412g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 35
• Rotatable Bond Count: 6
• Complexity: 773
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.1
• Topological Polar Surface Area: 74.9Ų

Experimental Properties

• Density: 1.205±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 679.1±65.0 °C(Predicted)
• pka: 8.34±0.10(Predicted)

Additional information on N-[4-(4-benzylpiperidine-1-carbonyl)phenyl]-2,3,5,6-tetramethylbenzene-1-sulfonamide

Comprehensive Overview of N-[4-(4-benzylpiperidine-1-carbonyl)phenyl]-2,3,5,6-tetramethylbenzene-1-sulfonamide (CAS No. 690245-11-5)

N-[4-(4-benzylpiperidine-1-carbonyl)phenyl]-2,3,5,6-tetramethylbenzene-1-sulfonamide (CAS No. 690245-11-5) is a sophisticated organic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique combination of a benzylpiperidine moiety and a tetramethylbenzene sulfonamide group, making it a subject of interest for drug discovery and development. Researchers are particularly intrigued by its potential applications in targeting specific enzymatic pathways, which aligns with the growing demand for precision medicine.

The structural complexity of N-[4-(4-benzylpiperidine-1-carbonyl)phenyl]-2,3,5,6-tetramethylbenzene-1-sulfonamide offers a versatile scaffold for medicinal chemistry. Its piperidine and sulfonamide functionalities are commonly found in bioactive molecules, which explains its relevance in modern drug design. Recent studies have explored its interactions with G-protein-coupled receptors (GPCRs), a hot topic in pharmacology due to their role in treating neurological and metabolic disorders. This connection to GPCRs makes the compound a potential candidate for addressing conditions like diabetes and Parkinson's disease, which are frequently searched topics in healthcare forums.

From a synthetic perspective, the preparation of CAS No. 690245-11-5 involves multi-step organic reactions, including amide coupling and sulfonylation. These processes are critical for achieving high purity and yield, which are essential for pharmaceutical applications. The compound's lipophilicity and molecular weight also make it a suitable candidate for oral bioavailability studies, a key focus area in drug development. As the pharmaceutical industry shifts toward small-molecule therapeutics, compounds like this are increasingly valuable.

In addition to its pharmacological potential, N-[4-(4-benzylpiperidine-1-carbonyl)phenyl]-2,3,5,6-tetramethylbenzene-1-sulfonamide has been investigated for its role in chemical biology and proteomics. Its ability to modulate protein-protein interactions makes it a useful tool for understanding cellular signaling pathways. This aligns with the rising interest in targeted therapies and personalized medicine, which dominate current biomedical research trends. The compound's specificity and selectivity are often highlighted in academic literature, further cementing its importance.

Another area of interest is the compound's potential in cancer research. While not a therapeutic agent itself, its structural features are being studied for their ability to inhibit specific kinases or proteases involved in tumor growth. Given the global focus on oncology and immunotherapy, this application has significant implications. Researchers are also exploring its derivatives to enhance drug efficacy and reduce side effects, a common challenge in chemotherapy.

From an industrial standpoint, the demand for high-purity intermediates like CAS No. 690245-11-5 is on the rise. Pharmaceutical companies are investing heavily in process optimization and green chemistry to meet regulatory standards and sustainability goals. This compound's synthesis can be adapted to more environmentally friendly methods, such as catalytic reactions or flow chemistry, which are trending topics in chemical manufacturing.

In summary, N-[4-(4-benzylpiperidine-1-carbonyl)phenyl]-2,3,5,6-tetramethylbenzene-1-sulfonamide (CAS No. 690245-11-5) represents a multifaceted molecule with broad applications in drug discovery, chemical biology, and industrial chemistry. Its unique structure and functional groups make it a valuable asset for researchers tackling some of today's most pressing medical challenges. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in innovative therapeutic strategies.